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Compound of Interest

Compound Name: ATI22-107

Cat. No.: B1667671 Get Quote

Disclaimer: The following information pertains to ATI 22™ Alloy, a nickel-chromium-

molybdenum-tungsten alloy designated as UNS N06022. Initial searches for "ATI22-107" did

not yield a specific chemical compound relevant to drug development. The information

presented here is based on the available data for the similarly named industrial alloy and is

structured to meet the format of the user's request for a technical guide.

This guide provides a comprehensive overview of the chemical composition, physical and

mechanical properties, corrosion resistance, and processing of ATI 22™ alloy for researchers,

scientists, and engineers.

Introduction
ATI 22™ alloy, also known as Alloy 22 or by its UNS designation N06022, is a highly versatile

nickel-chromium-molybdenum-tungsten alloy.[1][2][3] It is renowned for its exceptional

resistance to a wide range of corrosive environments, both oxidizing and reducing.[2][4] This

makes it a suitable material for applications in aggressive chemical processing, pollution

control, pulp and paper, and waste treatment industries.[2][4][5] The alloy's high chromium

content provides excellent resistance to oxidizing media, while the molybdenum and tungsten

content confer strong resistance to reducing media.[2]

Chemical Composition
The nominal chemical composition of ATI 22™ alloy is provided in the table below. The precise

composition can vary slightly between different product forms and specifications.
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Element Typical Composition (%) UNS N06022 Range (%)

Nickel (Ni) Balance (approx. 56-60) Balance

Chromium (Cr) 21.50 20.0 - 22.5

Molybdenum (Mo) 13.30 12.5 - 14.5

Tungsten (W) 3.0 2.5 - 3.5

Iron (Fe) 3.0 - 4.0 2.0 - 6.0

Cobalt (Co) < 2.5 2.5 max

Vanadium (V) < 0.35 0.35 max

Manganese (Mn) < 0.50 0.50 max

Silicon (Si) 0.03 0.08 max

Carbon (C) < 0.010 0.015 max

Sulfur (S) 0.001 0.02 max

Phosphorus (P) - 0.02 max

Data sourced from multiple references.[2][3][4][6]

Physical and Mechanical Properties
The physical and mechanical properties of ATI 22™ alloy in the annealed condition are

summarized in the tables below. These properties make it a robust material for demanding

applications.

Table 3.1: Physical Properties
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Property Value

Density 8.69 g/cm³ (0.314 lbs/in³)[3]

Melting Point 1400°C (2550°F)[3]

Modulus of Elasticity (Tension) 206 GPa (29.9 x 10³ ksi)[3]

Thermal Conductivity (at 21°C) 10.1 W/m·K[3]

Mean Coefficient of Thermal Expansion (20-

100°C)
12.4 µm/m·°C (6.9 x 10⁻⁶ in/in/°F)[3]

Table 3.2: Mechanical Properties at Room Temperature (Annealed Condition)

Property Value

Ultimate Tensile Strength 690 MPa min (100 ksi min)[3][7]

Yield Strength (0.2% offset) 310 MPa min (45 ksi min)[3][7]

Elongation 45% min[3][7]

Hardness Rockwell B 100 max (aim)[3]

Corrosion Resistance
ATI 22™ alloy exhibits outstanding resistance to various corrosive media, including:

Oxidizing and reducing acids: It shows excellent resistance to both oxidizing and reducing

acid environments, as well as those containing mixed acids.[1][2]

Pitting and crevice corrosion: The alloy is particularly useful for its resistance to pitting and

crevice corrosion in acid-halide environments.[1]

Stress corrosion cracking: It has a high resistance to stress corrosion cracking.[4]

The combination of its constituent elements provides a synergistic effect, leading to its superior

corrosion performance.
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Factors Contributing to Corrosion Resistance of ATI 22™ Alloy
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Factors contributing to the corrosion resistance of ATI 22™ alloy.

Experimental Protocols
5.1 Corrosion Testing

Standardized tests are used to evaluate the corrosion resistance of ATI 22™ alloy.

5.1.1 Pitting and Crevice Corrosion Resistance (ASTM G48)

Objective: To determine the resistance of the alloy to pitting and crevice corrosion.

Method A (Pitting): Test specimens are immersed in a 6% ferric chloride solution for a

specified period (typically 72 hours) at a constant temperature. The specimens are then

examined for pitting.

Method B (Crevice): A crevice is created on the specimen using a crevice-former. The

assembly is then exposed to the same ferric chloride solution as in Method A. The specimen

is inspected for crevice corrosion.
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5.1.2 Intergranular Corrosion Resistance (ASTM G28)

Objective: To assess the susceptibility of the alloy to intergranular corrosion.

Method A: A specimen is boiled in a solution of ferric sulfate and sulfuric acid for a specified

time. The corrosion rate is determined by weight loss.

Method B: A specimen is boiled in a solution of copper-copper sulfate and sulfuric acid. After

exposure, the specimen is bent and examined for cracking, which indicates intergranular

attack.

Workflow for Corrosion Testing of ATI 22™ Alloy
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Intergranular
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Report Results

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1667671?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A generalized workflow for corrosion testing of ATI 22™ alloy.

5.2 Fabrication and Welding

ATI 22™ alloy can be fabricated using standard procedures for nickel-based alloys.

Welding: The alloy is readily weldable using gas tungsten arc welding (GTAW), gas metal arc

welding (GMAW), and shielded metal arc welding (SMAW).[4] Matching filler metals are

typically used.[4]

Heat Treatment: Solution annealing is performed in the temperature range of 1121-1149°C

(2050-2100°F) followed by a rapid quench to prevent the formation of detrimental phases.

Applications
The unique properties of ATI 22™ alloy make it suitable for a wide range of applications,

including:

Flue-gas desulfurization systems[4]

Chemical and petrochemical processing equipment[2][4]

Pulp and paper industry (e.g., bleaching plants)[4]

Waste incinerators[2][4]

Pharmaceutical production equipment[2][4]

Nuclear fuel reprocessing[1][2]
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Material Selection Logic for Corrosive Environments

Start: Define Application
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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